2,4-Dimethoxybenzonitrile
Cat. No. B173694
M. Wt: 163.17 g/mol
InChI Key: RYRZSQQELLQCMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06875883B2
Procedure details
2,4-Dimethoxybenzoic acid is reacted with hydroxylamine to form 2,4-dimethoxybenzaldoxime. 2,4-Dimethoxybenzaldoxime is reacted with diphosphorus pentoxide to form 2,4-dimethoxybenzonitrile. 2,4-Dimethoxybenzonitrile is reacted with boron trichloride to form 2,4-dihydroxybenzonitrile.
Name
2,4-Dimethoxybenzaldoxime
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[C:10]([O:12][CH3:13])[CH:9]=[CH:8][C:4]=1[CH:5]=[N:6]O.O=P12OP3(OP(OP(O3)(O1)=O)(=O)O2)=O>>[CH3:1][O:2][C:3]1[CH:11]=[C:10]([O:12][CH3:13])[CH:9]=[CH:8][C:4]=1[C:5]#[N:6]
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Inputs
Step One
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Name
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2,4-Dimethoxybenzaldoxime
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(C=NO)C=CC(=C1)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C(C#N)C=CC(=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
